Cas no 1353974-54-5 (1-{4-[(2-Hydroxy-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone)

• Product Name: 1-{4-[(2-Hydroxy-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone
• CAS No: 1353974-54-5
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 2156057
• Update Time: 2025-05-24

1-{4-[(2-Hydroxy-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{4-[(2-Hydroxy-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone
• 1-(4-((2-Hydroxyethyl)(methyl)amino)piperidin-1-yl)ethanone
• AM93943
• 1-{4-[(2-Hydroxyethyl)methylamino]piperidin-1-yl}-ethanone

• Inchi： 1S/C10H20N2O2/c1-9(14)12-5-3-10(4-6-12)11(2)7-8-13/h10,13H,3-8H2,1-2H3
• InChI Key： SKBAXEDFDIVQPC-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CC1)N(C)CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-{4-[(2-Hydroxy-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone

1-{4-[(2-Hydroxy-Ethyl)-Methyl-Amino]-Piperidin-1-Yl}-Ethanone: A Comprehensive Overview

1-{4-[(2-Hydroxy-Ethyl)-Methyl-Amino]-Piperidin-1-Yl}-Ethanone, commonly referred to by its CAS number CAS 1353974-54-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and biological activity. The molecule's structure includes a piperidine ring substituted with a hydroxyethyl group, a methylamino group, and an ethanone moiety, making it a valuable substrate for further chemical modifications and biological evaluations.

The synthesis of 1-{4-[(2-Hydroxy-Ethyl)-Methyl-Amino]-Piperidin-1-Yl}-Ethanone involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient pathways for constructing such complex molecules. For instance, researchers have employed palladium-catalyzed coupling reactions to assemble key intermediates, significantly reducing the number of steps required for the synthesis.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. Its unique structure allows it to interact with various biological targets, including enzymes and receptors, potentially leading to therapeutic applications in areas such as neurodegenerative diseases and cancer. For example, studies have demonstrated that the compound exhibits moderate inhibitory activity against certain kinases involved in cell signaling pathways, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological properties, CAS 1353974-54 has also been explored for its role in agrochemicals. Its ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator. Recent research highlights its potential to enhance crop resilience against environmental stressors such as drought and salinity, making it a candidate for sustainable agricultural practices.

The structural complexity of 1-{4-(2-Hydroxy-Ethyl)-Methyl-Amino-Piperidinyl}-Ethanone also makes it an attractive substrate for chemical modifications aimed at improving its bioavailability and stability. Techniques such as microcrystalline technology and controlled-release formulations are being explored to optimize its delivery in pharmaceutical formulations.

In conclusion, CAS 1353974 represents a versatile compound with diverse applications across multiple fields. Its intricate structure provides a foundation for innovative research directions, particularly in drug discovery and agricultural chemistry. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing both medical and agricultural technologies.